Cas no 804437-65-8 (2-Chloro-2'-piperidinomethyl benzophenone)

• Product Name: 2-Chloro-2'-piperidinomethyl benzophenone
• CAS No: 804437-65-8
• MF: C₁₉H₂₀ClNO
• MW: 313.821204185486
• MDL: MFCD03842489
• CID: 1801282
• PubChem ID: 24725206
• Update Time: 2025-10-31

2-Chloro-2'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-2'-PIPERIDINOMETHYL BENZOPHENONE
• (2-chlorophenyl)-[2-(1-piperidylmethyl)phenyl]methanone
• LogP
• (2-chlorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 2-CHLORO-2'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842489
• DTXSID90643602
• 2-chloro-2'-piperidinomethylbenzophenone
• AKOS016020805
• (2-Chlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• 804437-65-8
• 2-Chloro-2'-piperidinomethyl benzophenone

• MDL： MFCD03842489
• Inchi： 1S/C19H20ClNO/c20-18-11-5-4-10-17(18)19(22)16-9-3-2-8-15(16)14-21-12-6-1-7-13-21/h2-5,8-11H,1,6-7,12-14H2
• InChI Key： SRQUZDJJZGWTRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=CC=CC=C1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 313.12300
• Monoisotopic Mass: 313.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 460°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.596
• PSA: 20.31000
• LogP: 4.49480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Chloro-2'-piperidinomethyl benzophenone

Comprehensive Overview of 2-Chloro-2'-piperidinomethyl benzophenone (CAS No. 804437-65-8): Properties, Applications, and Industry Insights

2-Chloro-2'-piperidinomethyl benzophenone (CAS No. 804437-65-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This benzophenone derivative combines a chloro-substituted aromatic ring with a piperidinomethyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "benzophenone derivatives applications", "piperidine-based compounds synthesis", and "CAS 804437-65-8 supplier", reflecting its relevance in modern chemistry.

The compound's molecular formula, C₁₉H₂₀ClNO, and molecular weight of 313.82 g/mol highlight its potential for drug discovery and material science. Its chloro group enhances reactivity in cross-coupling reactions, while the piperidine ring contributes to bioactivity, aligning with trends in fragment-based drug design. Recent publications emphasize its role in developing kinase inhibitors and central nervous system (CNS) therapeutics, addressing growing demand for neurodegenerative disease treatments.

From a synthetic perspective, 2-Chloro-2'-piperidinomethyl benzophenone serves as a precursor for heterocyclic compounds, with methodologies often involving Buchwald-Hartwig amination or Ullmann-type couplings. These processes resonate with searches for "green chemistry approaches" and "catalytic efficiency optimization", reflecting industry shifts toward sustainable practices. Analytical characterization typically employs HPLC purity testing (≥98%) and NMR spectroscopy, ensuring compliance with Good Manufacturing Practice (GMP) standards.

The compound's stability under ambient conditions (storage recommendations: 2-8°C in inert atmosphere) makes it suitable for high-throughput screening libraries. Its lipophilicity (predicted LogP ~3.5) and hydrogen bonding capacity are frequently analyzed using in silico ADMET tools, a topic trending in computational chemistry forums. These properties align with pharmaceutical industry needs for blood-brain barrier permeability optimization.

Emerging applications include its use in photoinitiator systems for polymer chemistry, particularly in UV-curable coatings. This connects with searches for "energy-efficient polymerization" and "low VOC materials", addressing environmental concerns. Patent analyses reveal growing interest in its incorporation into advanced material matrices, with particular focus on optoelectronic device fabrication.

Quality control protocols for CAS 804437-65-8 emphasize residual solvent analysis (meeting ICH Q3C guidelines) and chiral purity verification, responding to regulatory scrutiny in preclinical development. The compound's structure-activity relationship (SAR) studies frequently appear in journals covering medicinal chemistry innovations, making it a subject of academic-corporate collaboration.

Market intelligence indicates rising demand for this high-value intermediate, with suppliers offering custom synthesis services and kilogram-scale production. Technical discussions often center on process intensification strategies and continuous flow chemistry adaptations, mirroring industry's push toward Industry 4.0 integration. These developments position 2-Chloro-2'-piperidinomethyl benzophenone as a compound bridging traditional organic synthesis with cutting-edge pharmaceutical technology.